Cas no 1266238-73-6 ((R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one)

• Product Name: (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one
• CAS No: 1266238-73-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD18904378
• CID: 4692402
• Update Time: 2025-06-07

(R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one
• (R)-4-Benzyl-5-hydroxymethylmorpholin-3-one

• MDL： MFCD18904378
• Inchi： 1S/C12H15NO3/c14-7-11-8-16-9-12(15)13(11)6-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m1/s1
• InChI Key： CWCBGMHUHRXTCV-LLVKDONJSA-N
• SMILES： O1CC(N(CC2C=CC=CC=2)[C@H](CO)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one

Introduction to (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one (CAS No. 1266238-73-6)

(R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1266238-73-6, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a morpholine ring and hydroxymethyl substituents, make it a valuable scaffold for designing novel therapeutic agents.

The< strong> morpholine moiety in (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one is known for its ability to enhance the solubility and bioavailability of drug molecules, which is a critical factor in drug design. Additionally, the presence of a< strong> hydroxymethyl group introduces potential sites for hydrogen bonding and other interactions with biological targets, making this compound an attractive candidate for further exploration.

In recent years, there has been growing interest in the development of chiral drugs, where the stereochemistry of a molecule plays a crucial role in its pharmacological activity. The (R)-configuration of (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one suggests that it may exhibit specific interactions with biological receptors, leading to enhanced efficacy or reduced side effects compared to its enantiomer. This has prompted researchers to investigate its potential as a lead compound in the development of new medications.

One of the most exciting areas of research involving (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one is its application in the treatment of neurological disorders. Studies have shown that compounds with similar structural motifs can interact with neurotransmitter systems, potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative diseases. The< strong> hydroxymethyl group and< strong> morpholine ring are particularly well-suited for modulating these systems, making this compound a promising candidate for further investigation.

Another area where (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one shows promise is in the field of anti-inflammatory drugs. Chronic inflammation is a underlying cause of many diseases, and developing new anti-inflammatory agents is crucial for improving patient outcomes. The unique structural features of this compound may allow it to interact with inflammatory pathways in a novel way, potentially leading to more effective treatments with fewer side effects.

The synthesis of (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one presents some challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed efficient synthetic routes that leverage modern techniques such as asymmetric catalysis and chiral auxiliary methods. These advancements have not only made it easier to obtain (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one but also paved the way for the synthesis of derivatives with tailored properties.

In conclusion, (R)-4-Benzyl-5-hydroxymethyl-morpholin-3-one (CAS No. 1266238-73-6) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative therapies emerge based on its scaffold.